Cas no 218457-65-9 (3-Pyridinamine,6-(2,6-dichlorophenoxy)-)

3-Pyridinamine,6-(2,6-dichlorophenoxy)- structure
218457-65-9 structure
Product Name:3-Pyridinamine,6-(2,6-dichlorophenoxy)-
CAS No:218457-65-9
MF:C11H8Cl2N2O
MW:255.10002040863
CID:243498
PubChem ID:2798074
Update Time:2025-04-19

3-Pyridinamine,6-(2,6-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine,6-(2,6-dichlorophenoxy)-
    • 6-(2,6-dichlorophenoxy)pyridin-3-amine
    • AC1MDZ98
    • CTK4E7770
    • HMS544I04
    • Maybridge1_001060
    • MolPort-000-141-637
    • Oprea1_494071
    • SMR000457167
    • CHEMBL1496674
    • A6H
    • FT-0743262
    • 6-[2,6-bis(chloranyl)phenoxy]pyridin-3-amine
    • 218457-65-9
    • 6-(2,6-Dichlorophenoxy)pyridine-3-amine
    • MFCD00052644
    • CCG-233892
    • DTXSID90383975
    • MLS000833646
    • HMS2783L11
    • Inchi: 1S/C11H8Cl2N2O/c12-8-2-1-3-9(13)11(8)16-10-5-4-7(14)6-15-10/h1-6H,14H2
    • InChI Key: YNVFZWPRJYWBOP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1OC1C=CC(=CN=1)N)Cl

Computed Properties

  • Exact Mass: 254.00154
  • Monoisotopic Mass: 254.0013683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • Melting Point: 120 °C
  • PSA: 48.14
  • LogP: 4.34410
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